N-[2-[2-(dibutylamino)ethylamino]-2-oxoethyl]-2-thiophenecarboxamide

• Molecular Formula: C17H29N3O2S
• Molecular Weight: 339.5 g/mol
• IUPAC Name: N-[2-[2-(dibutylamino)ethylamino]-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H29N3O2S/c1-3-5-10-20(11-6-4-2)12-9-18-16(21)14-19-17(22)15-8-7-13-23-15/h7-8,13H,3-6,9-12,14H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: JVAVLEGVDDSMOE-UHFFFAOYSA-N
• SMILES: CCCCN(CCCC)CCNC(=O)CNC(=O)C1=CC=CS1

Description

N-[2-[2-(dibutylamino)ethylamino]-2-oxoethyl]-2-thiophenecarboxamide is a N-acyl-amino acid.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of α-ketoamide derivatives

  A study by El‐Faham et al. (2013) explored the use of OxymaPure/DIC as an additive in the synthesis of α-ketoamide derivatives, where N-[2-[2-(dibutylamino)ethylamino]-2-oxoethyl]-2-thiophenecarboxamide could be a related compound. The method showed superiority in purity and yield compared to other techniques, indicating its potential for efficient synthesis of similar compounds (El‐Faham et al., 2013).

• Polymerization of Functional Silyl Groups

  In a study on the anionic polymerization of 2-[(N,N-dialkylamino)silyl] substituted 1,3-butadiene derivatives, Hirao et al. (1998) provide insights into the polymerization behavior of similar N,N-dialkylamino derivatives. This research could be relevant for understanding the polymerization potential of this compound in specialized applications (Hirao et al., 1998).

Biological Interactions and Applications

• Interactions with 5-HT1A Receptors

  Björk et al. (1989) synthesized and tested the N,N-dibutylamino derivative of 8-hydroxy-2-(dipropylamino)tetralin for activity at central 5-hydroxytryptamine and dopamine receptors. This study provides a framework for how N,N-dialkylated amino derivatives, similar to this compound, interact with neurotransmitter receptors (Björk et al., 1989).

• Chemical Modification for Sensor and Antibacterial Applications

  Staneva et al. (2019) investigated the spectroscopic characteristics of 4-(2-N,N-dimethylamino)ethylamino-N-(2-hydroxyethyl)-1,8-naphthalimide for potential use in heterogeneous sensors and antibacterial textiles. This research suggests that modifications of N,N-dialkylaminoethylamino derivatives, like this compound, could have applications in developing novel sensors and antimicrobial materials (Staneva et al., 2019).